Cas no 437-83-2 (3-Fluoro-2-methoxyaniline)

• Product Name: 3-Fluoro-2-methoxyaniline
• CAS No: 437-83-2
• MF: C₇H₈FNO
• MW: 141.142925262451
• MDL: MFCD00007759
• CID: 37386
• PubChem ID: 329764618
• Update Time: 2025-06-08

3-Fluoro-2-methoxyaniline Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-methoxyaniline
• (S)-(+)-2-Methylpiperidine
• 2-Amino-6-fluoroanisole
• 2-methoxy-3-fluoroaniline
• 3-fluoro-2-methoxy-aniline
• 3-FLUORO-2-METHOXY-BENZENAMINE
• 3-FLUORO-2-METHOXYBENZENENAMINE
• 3-Fluoro-2-methoxybenzenenamine 3-Fluoro-2-methoxyphenylamine 3-Fluoro-o-anisidine
• 3-Fluoro-2-Methoxy-Phenylamine
• 3-Fluor-o-anisidin
• 3-Fluoro-o-anisidine
• amino-1 fluoro-3 methoxy-2 benzene
• BENZENAMINE,3-FLUORO-2-METHOXY
• 3-Fluoro-2-methoxybenzenamine
• 3-Fluoro-2-methoxyphenylamine
• BENZENAMINE, 3-FLUORO-2-METHOXY-
• 3-Fuloro-2-methoxyaniline
• RCYMPYMITUEHOJ-UHFFFAOYSA-N
• PubChem3021
• PubChem2256
• 3-fluoro 2-methoxyaniline
• 3-Fluoro-2-methoxyaniline #
• 3-Fluoro-2-methoxyanilin
• AB1452
• MFCD00007759
• SCHEMBL112837
• 3-Fluoro-2-methoxyaniline, 99%
• 3-Fluoro-2-methoxyaniline, 97%
• FT-0600436
• EN300-91499
• 437-83-2
• SY025322
• CS-W007841
• PS-9020
• J-512579
• AKOS005256287
• AC-3684
• DTXSID70342363
• AM20060630
• InChI=1/C7H8FNO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H
• MB00204
• DB-006430

• MDL： MFCD00007759
• Inchi： 1S/C7H8FNO/c1-10-7-5(8)3-2-4-6(7)9/h2-4H,9H2,1H3
• InChI Key： RCYMPYMITUEHOJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1OC)N

Computed Properties

• Exact Mass: 141.05900
• Monoisotopic Mass: 141.058992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Color/Form: Brown crystals
• Density: 1.172 g/mL at 25 °C
• Boiling Point: 117-121 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: n20/D 1.531
• PSA: 35.25000
• LogP: 1.99770

3-Fluoro-2-methoxyaniline Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301,H311,H315,H319,H335
• Warning Statement： P261,P280,P301+P310,P305+P351+P338,P312
• Hazardous Material transportation number：UN 1993 3/PG 1
• WGK Germany：3
• Hazard Category Code： 24/25-36/37/38
• Safety Instruction： S16; S26; S36
• Hazardous Material Identification：
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R11
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Fluoro-2-methoxyaniline

Introduction to 3-Fluoro-2-methoxyaniline (CAS No. 437-83-2)

3-Fluoro-2-methoxyaniline, identified by the Chemical Abstracts Service Number (CAS No.) 437-83-2, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a fluorine substituent and a methoxy group on a benzene ring with an amino group, exhibits unique electronic and steric properties that make it valuable in the development of various chemical applications.

The structural motif of 3-fluoro-2-methoxyaniline contributes to its versatility, enabling its use as a building block in the synthesis of more complex molecules. The presence of the fluorine atom, in particular, imparts specific characteristics that are highly sought after in medicinal chemistry. Fluorine atoms can influence metabolic stability, binding affinity, and lipophilicity of drug candidates, making compounds containing this element increasingly prevalent in modern pharmacological research.

In recent years, 3-fluoro-2-methoxyaniline has garnered attention for its role in the development of novel therapeutic agents. Its incorporation into pharmacophores has been explored in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in synthesizing compounds with potential antimicrobial and anticancer properties. The fluorine atom's ability to enhance binding interactions with biological targets has been leveraged to improve the efficacy and selectivity of these drug candidates.

One notable area where 3-fluoro-2-methoxyaniline has made an impact is in the field of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and dysregulation of these pathways is often associated with diseases such as cancer. Researchers have utilized 3-fluoro-2-methoxyaniline as a key intermediate in constructing kinase inhibitors that exhibit improved pharmacokinetic profiles. The methoxy group and the amino group provide opportunities for further functionalization, allowing chemists to fine-tune the properties of these inhibitors.

Another emerging application of 3-fluoro-2-methoxyaniline is in the realm of materials science. The compound's ability to participate in cross-coupling reactions makes it a valuable precursor for synthesizing advanced materials with tailored electronic properties. These materials are being explored for use in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics. The fluorine atom's electron-withdrawing effect can modulate the electronic characteristics of these materials, leading to enhanced performance.

The synthesis of 3-fluoro-2-methoxyaniline itself is an intriguing aspect of its study. While several synthetic routes exist, recent advancements have focused on developing more efficient and environmentally friendly methods. Catalytic processes that minimize waste and energy consumption have been particularly noteworthy. These innovations align with the growing emphasis on sustainable chemistry practices within the industry.

From a regulatory perspective, 3-fluoro-2-methoxyaniline is subject to standard chemical safety protocols due to its reactive nature. Proper handling procedures are essential to ensure safe laboratory practices and industrial applications. However, it is important to note that this compound does not fall under any specific hazardous or controlled substance classifications, making it accessible for research and commercial use under appropriate conditions.

The future prospects for 3-fluoro-2-methoxyaniline appear promising, with ongoing research uncovering new applications and synthetic methodologies. As our understanding of molecular interactions continues to evolve, compounds like 3-fluoro-2-methoxyaniline will likely play an even greater role in addressing complex scientific and medical challenges. The combination of its structural features and functional versatility positions it as a cornerstone molecule in both academic research and industrial development.